Cas no 3265-71-2 (ethyl 4,5,6,7-tetrafluoro-2-methyl-1-benzofuran-3-carboxylate)

ethyl 4,5,6,7-tetrafluoro-2-methyl-1-benzofuran-3-carboxylate Properties

Names and Identifiers

• Ethyl 2-methyl-4,5,6,7-tetrafluorobenzofuran-3-carboxylate
• Ethyl 4,5,6,7-tetrafluoro-2-methylbenzo[b]furan-3-carboxylate
• ethyl 4,5,6,7-tetrafluoro-2-methyl-1-benzofuran-3-carboxylate
• ETHYL 4,5,6,7-TETRAFLUORO-2-METHYLBENZO[B]FURAN-3-CARBOXYLAT
• 3-Aethoxycarbonyl-4,5,6,7-tetrafluor-2-methyl-cumaron
• 4,5,6,7-tetrafluoro-2-methyl-3-benzofurancarboxylic acid ethyl ester
• 4,5,6,7-tetrafluoro-2-methyl-benzofuran-3-carboxylic acid ethyl ester
• ethyl 4,5,6,7-tetrakis(fluoranyl)-2-methyl-1-benzofuran-3-carboxylate
• F0792-0010
• CS-0298848
• HMS563G01
• MFCD00085082
• AKOS001020692
• DTXSID10355331
• A821452
• FT-0625969
• 4,5,6,7-tetrafluoro-2-methyl-3-carbethoxycoumarone
• A821358
• ethyl 4,5,6,7-tetrafluoro-2-methylbenzofuran-3-carboxylate
• ethyl4,5,6,7-tetrafluoro-2-methylbenzofuran-3-carboxylate
• 3265-71-2
• Maybridge1_007701
• Z56813372
• ethyl 4,5,6,7-tetrafluoro-2-methyl-benzofuran-3-carboxylate
• +Expand

• MDL： MFCD00085082
• InChIKey： FLVYOTVMIFECHQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H8F4O3/c1-3-18-12(17)5-4(2)19-11-6(5)7(13)8(14)9(15)10(11)16/h3H2,1-2H3
• SMILES： CCOC(=O)C1=C(C)OC2=C(C(=C(C(=C12)F)F)F)F

Computed Properties

• Exact Mass: 276.04100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 276.040957
• Heavy Atom Count: 19
• Complexity: 354
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 39.4

Experimental Properties

• LogP: 3.47430
• PSA: 39.44000
• Refractive Index: 1.506
• Boiling Point: 295.9°C at 760 mmHg
• Melting Point: 69-70°C
• Flash Point: 132.8°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.424

ethyl 4,5,6,7-tetrafluoro-2-methyl-1-benzofuran-3-carboxylate Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38

ethyl 4,5,6,7-tetrafluoro-2-methyl-1-benzofuran-3-carboxylate Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%